Cas no 1706439-45-3 (2-(4-Methyl-benzyl)-3-oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid)

• Product Name: 2-(4-Methyl-benzyl)-3-oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid
• CAS No: 1706439-45-3
• MF: C₁₇H₁₈N₂O₃
• MW: 298.336424350739
• CID: 5210523
• Update Time: 2025-11-01

2-(4-Methyl-benzyl)-3-oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyl-benzyl)-3-oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid
• 6-Cinnolinecarboxylic acid, 2,3,5,6,7,8-hexahydro-2-[(4-methylphenyl)methyl]-3-oxo-

• Inchi： 1S/C17H18N2O3/c1-11-2-4-12(5-3-11)10-19-16(20)9-14-8-13(17(21)22)6-7-15(14)18-19/h2-5,9,13H,6-8,10H2,1H3,(H,21,22)
• InChI Key： LHSIOFGBBZPAAO-UHFFFAOYSA-N
• SMILES： N1=C2C(CC(C(O)=O)CC2)=CC(=O)N1CC1=CC=C(C)C=C1

Additional information on 2-(4-Methyl-benzyl)-3-oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid

Introduction to 2-(4-Methyl-benzyl)-3-oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid (CAS No. 1706439-45-3) and Its Emerging Applications in Chemical Biology

2-(4-Methyl-benzyl)-3-oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid, identified by the CAS number 1706439-45-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to the cinnoline scaffold, a heterocyclic structure that has been extensively studied for its biological activities. The presence of a carbonyl group at the 3-position and a carboxylic acid moiety at the 6-position further enhances its potential as a bioactive scaffold.

The 4-methyl-benzyl substituent at the 2-position introduces lipophilicity and electronic properties that can modulate the compound's interactions with biological targets. This structural feature is particularly relevant in drug design, where optimizing solubility and binding affinity is crucial. The hexahydro-cinnoline core provides a rigid framework that can be exploited to achieve high specificity in binding to biological macromolecules.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the pharmacological potential of this compound more efficiently. Studies have suggested that derivatives of cinnoline derivatives exhibit promising activities in modulating enzyme kinetics and receptor interactions. For instance, modifications at the 2-(4-methyl-benzyl) position have been shown to influence binding affinity to certain protein targets, making this compound a valuable starting point for structure-activity relationship (SAR) studies.

The 3-oxo group within the molecule introduces a polar functional handle that can participate in hydrogen bonding interactions with biological partners. This feature is particularly useful in designing molecules that require precise positioning within active sites of enzymes or receptors. Additionally, the hexahydro-cinnoline ring system contributes to steric constraints that can enhance binding selectivity. These structural elements collectively make this compound an attractive candidate for further biochemical investigation.

In light of recent research, compounds with similar scaffolds have been explored for their potential in treating neurological disorders and inflammatory conditions. The carboxylic acid group at the 6-position provides an acidic proton that can be exploited for prodrug development or pH-sensitive drug delivery systems. Such features are particularly relevant in designing molecules that require targeted release in acidic environments, such as tumor microenvironments or lysosomes.

The synthesis of 2-(4-methyl-benzyl)-3-oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric hydrogenations, have been employed to construct the hexahydro-cinnoline core with high enantioselectivity. These synthetic strategies are critical for producing enantiomerically pure forms of the compound, which are often required for biological evaluation.

From a medicinal chemistry perspective, the versatility of this scaffold allows for diverse functionalization strategies. Researchers have explored modifications at various positions on the cinnoline ring to optimize pharmacokinetic properties and reduce off-target effects. For example, introducing fluorine atoms or other halogenated substituents can enhance metabolic stability while maintaining biological activity. Such structural modifications are essential for translating lead compounds into viable drug candidates.

The growing interest in natural product-inspired scaffolds has also influenced the design of novel analogs of 2-(4-methyl-benzyl)-3-oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid. By leveraging bioisosteric replacements and privileged structures found in natural products, chemists aim to develop molecules with improved efficacy and reduced toxicity. This approach aligns with current trends in drug discovery toward sustainable and innovative chemical entities.

Future directions in studying this compound may involve exploring its interactions with membrane-bound receptors or investigating its potential as an intermediate in biocatalytic processes. The integration of machine learning models with experimental data could further accelerate the discovery of novel derivatives with enhanced biological profiles. Such interdisciplinary efforts are likely to yield valuable insights into the therapeutic potential of this cinnoline derivative.

In conclusion,2-(4-methyl-benzyl)-3-oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid (CAS No. 1706439-45-3) represents a structurally intriguing molecule with significant promise in chemical biology and drug discovery. Its unique pharmacophoric features and synthetic accessibility make it an excellent candidate for further exploration by academic and industrial researchers alike.